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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447 Get Quote

An in-depth guide on the molecular characteristics, synthesis, and applications of Methyl 3-
methoxypropionate, tailored for researchers, scientists, and professionals in drug

development.

Methyl 3-methoxypropionate is a versatile organic compound with significant applications as

a solvent and an intermediate in various synthetic processes, including in the pharmaceutical

and electronics industries.[1] Its unique properties, such as being a colorless liquid with a

distinct odor and solubility in organic solvents, make it a valuable component in numerous

chemical reactions.[1] This technical guide provides a comprehensive overview of its

fundamental properties, a detailed experimental protocol for its synthesis, and a workflow for its

production and purification.

Core Molecular and Physical Data
The fundamental quantitative data for Methyl 3-methoxypropionate are summarized in the

table below, providing a quick reference for its physical and chemical properties.
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Property Value

Molecular Formula C₅H₁₀O₃

Molecular Weight 118.13 g/mol [1][2][3]

CAS Number 3852-09-3[1][2][3]

Appearance Colorless liquid[1][4]

Boiling Point 142-143 °C[3][5]

Density 1.009 g/mL at 25 °C[3][5]

Refractive Index n20/D 1.402[3][5]

Flash Point 47 °C (116.6 °F)[6]

Water Solubility 428.60 g/L at 25 °C[5]

Synthesis of Methyl 3-methoxypropionate
The primary industrial method for synthesizing Methyl 3-methoxypropionate is through the

Michael addition of methanol to methyl acrylate.[2][7] This reaction is typically catalyzed by a

strong base, such as sodium methoxide. The general chemical equation for this synthesis is:

CH₃OH + CH₂=CHCOOCH₃ → CH₃OCH₂CH₂COOCH₃

Experimental Protocol: Base-Catalyzed Synthesis
This protocol details a common laboratory-scale synthesis of Methyl 3-methoxypropionate.

Materials:

Methanol (CH₃OH)

Methyl acrylate (CH₂=CHCOOCH₃)

Sodium methoxide (NaOCH₃) or potassium methoxide (KOCH₃) as a catalyst[2]

Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄) for neutralization[2]
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Anhydrous sodium sulfate (Na₂SO₄) for drying

Standard laboratory glassware, including a round-bottom flask, condenser, dropping funnel,

and distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a condenser, and a

dropping funnel, add methanol and the sodium methoxide catalyst. The molar ratio of

methanol to methyl acrylate should be in the range of 2.0-3.0:1.[2]

Addition of Methyl Acrylate: While stirring the methanol-catalyst mixture, slowly add methyl

acrylate from the dropping funnel. The addition should be carried out over several hours to

control the exothermic reaction, maintaining the temperature between 45-60 °C.[2]

Reaction: After the complete addition of methyl acrylate, continue to stir the reaction mixture

at 55 ± 1 °C for an additional 2-6 hours to ensure the reaction goes to completion.[2]

Neutralization: Cool the reaction mixture to below 35 °C. Slowly add concentrated sulfuric

acid or 85% phosphoric acid to neutralize the catalyst.[2]

Workup: The neutralized mixture will contain the product, unreacted methanol, and salt

byproducts. The initial purification step involves the removal of the salt by filtration.

Purification: The crude product is then purified by fractional distillation. The unreacted

methanol and other low-boiling impurities are distilled off first, followed by the collection of

the pure Methyl 3-methoxypropionate at its boiling point of 142-143 °C.[3][7]

Synthesis and Purification Workflow
The following diagram illustrates the logical workflow for the synthesis and purification of

Methyl 3-methoxypropionate.
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Synthesis and Purification Workflow of Methyl 3-methoxypropionate.

Applications in Research and Development
Methyl 3-methoxypropionate serves as a crucial building block in organic synthesis. In the

pharmaceutical industry, its consistent quality and high purity are essential for the synthesis of

complex active pharmaceutical ingredients (APIs). It can also be employed as an acylation

reagent in lipase-catalyzed reactions.[5][6] Furthermore, its properties as a solvent are utilized

in various chemical processes and formulations.[8] Researchers and drug development

professionals can leverage the predictable reactivity of this molecule in the design of novel

synthetic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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